Cas no 51461-11-1 (N-(3-Amino-4-chlorophenyl)-4-(2,4-di-tert-pentylphenoxy)butanamide)

• Product Name: N-(3-Amino-4-chlorophenyl)-4-(2,4-di-tert-pentylphenoxy)butanamide
• CAS No: 51461-11-1
• MF: C₂₆H₃₇ClN₂O₂
• MW: 445.037186384201
• MDL: MFCD00128796
• CID: 56008
• PubChem ID: 171044
• Update Time: 2025-05-22

N-(3-Amino-4-chlorophenyl)-4-(2,4-di-tert-pentylphenoxy)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Amino-4-chlorophenyl)-4-(2,4-di-tert-pentylphenoxy)butanamide
• N-(3-Amino-4-chlorophenyl)-4-[2,4-bis(2-methylbutan-2-yl)phenoxy]butanamide
• N-112
• Butyranilide,3'-amino-4'-chloro-4-(2,4-di-tert-pentylphenoxy)- (7CI)
• 2-Chloro-5-[4-(2,4-di-tert-amylphenoxy)butyramido]aniline
• A828604
• N-(3-amino-4-chlorophenyl)-4-(2,4-di-t-pentylphenoxy)butan-amide
• Butanamide, N-(3-amino-4-chlorophenyl)-4-(2,4-bis(1,1-dimethylpropyl)phenoxy)-
• N-(3-amino-4-chlorophenyl)-4-[2,4-bis(tert-pentyl)phenoxy]butyramide
• 51461-11-1
• Butanamide, N-(3-amino-4-chlorophenyl)-4-[2,4-bis(1,1-dimethylpropyl)phenoxy]-
• AKOS001579749
• N-(3-AMINO-4-CHLOROPHENYL)-4-(2,4-DITERT-PENTYLPHENOXY)BUTANAMIDE
• EINECS 257-219-1
• Butanamide, 4-(2,4-bis(1,1-dimethylpropyl)phenoxy)-N-(3-amino-4-chlorophenyl)-
• FT-0654687
• NS00032281
• N-(3-Amino-4-chlorophenyl)-4-(2,4-bis(tert-pentyl)phenoxy)butyramide
• SCHEMBL5675715
• C26H37ClN2O2
• BKETUCNJDZSSEV-UHFFFAOYSA-N
• DTXSID7068639
• STK332471

• MDL： MFCD00128796
• Inchi： 1S/C26H37ClN2O2/c1-7-25(3,4)18-11-14-23(20(16-18)26(5,6)8-2)31-15-9-10-24(30)29-19-12-13-21(27)22(28)17-19/h11-14,16-17H,7-10,15,28H2,1-6H3,(H,29,30)
• InChI Key： BKETUCNJDZSSEV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N)NC(CCCOC1=CC=C(C=C1C(C)(C)CC)C(C)(C)CC)=O

Computed Properties

• Exact Mass: 444.25400
• Monoisotopic Mass: 444.2543561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35000
• LogP: 7.74930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-Amino-4-chlorophenyl)-4-(2,4-di-tert-pentylphenoxy)butanamide

Comprehensive Overview of N-(3-Amino-4-chlorophenyl)-4-(2,4-di-tert-pentylphenoxy)butanamide (CAS 51461-11-1): Properties, Applications, and Industry Insights

The chemical compound N-(3-Amino-4-chlorophenyl)-4-(2,4-di-tert-pentylphenoxy)butanamide (CAS 51461-11-1) is a specialized organic molecule with a unique structural configuration. Its molecular formula and functional groups contribute to its versatility in industrial and research applications. This article delves into its physicochemical properties, synthesis pathways, and emerging uses, addressing common queries from researchers and industry professionals.

With a growing interest in high-performance additives and specialty chemicals, CAS 51461-11-1 has garnered attention for its potential role in polymer stabilization and UV protection. The compound's phenoxybutanamide backbone and chlorophenyl moiety enhance its compatibility with synthetic materials, making it a candidate for advanced material science applications. Recent studies highlight its efficacy in extending product longevity, a key concern for sustainability-driven industries.

From a synthetic chemistry perspective, the tert-pentyl substituents in N-(3-Amino-4-chlorophenyl)-4-(2,4-di-tert-pentylphenoxy)butanamide impart steric hindrance, influencing its reactivity profile. This characteristic is critical for fine-tuning chemical processes, particularly in catalysis and intermediate synthesis. Researchers frequently search for optimized synthesis protocols and scalability data, underscoring the need for detailed technical documentation.

Environmental and regulatory compliance trends have also shaped discussions around this compound. While not classified as hazardous under major chemical safety frameworks, its biodegradability and ecotoxicological impact are subjects of ongoing investigation. Industry stakeholders prioritize green chemistry alternatives, prompting evaluations of CAS 51461-11-1 in low-impact formulations.

In analytical contexts, HPLC and mass spectrometry are commonly employed to characterize N-(3-Amino-4-chlorophenyl)-4-(2,4-di-tert-pentylphenoxy)butanamide. Its distinct chromatographic retention patterns aid in quality control protocols, addressing frequent queries about purity assessment methods. Laboratories often seek reference standards and spectral libraries for accurate identification.

Market analyses reveal rising demand for CAS 51461-11-1 in Asia-Pacific regions, driven by expansions in specialty chemical manufacturing. Keywords like "supplier sourcing" and "technical datasheets" reflect user intent in procurement channels. Additionally, patent landscapes show innovative applications in photoresist technologies and electronic materials, aligning with semiconductor industry growth.

Future research directions may explore structure-activity relationships of this compound in bioactive formulations, though current applications remain predominantly industrial. Collaborative efforts between academia and chemical enterprises could unlock novel functionalities, particularly in nanomaterial composites.